(3-Fluoropyridin-4-yl)-[3-(pyrimidin-2-yloxymethyl)piperidin-1-yl]methanone

• IUPAC Name: (3-fluoropyridin-4-yl)-[3-(pyrimidin-2-yloxymethyl)piperidin-1-yl]methanone
• InChI: InChI=1S/C16H17FN4O2/c17-14-9-18-7-4-13(14)15(22)21-8-1-3-12(10-21)11-23-16-19-5-2-6-20-16/h2,4-7,9,12H,1,3,8,10-11H2
• InChI Key: CQRWAIOLASZNGO-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)C2=C(C=NC=C2)F)COC3=NC=CC=N3
• Molecular Formula: C16H17FN4O2
• Molecular Weight: 316.33 g/mol

Description

Synthesis Analysis

Synthesis analysis involves studying the methods used to create the compound. This can involve various chemical reactions, the use of catalysts, and conditions such as temperature and pressure.

Molecular Structure Analysis

Molecular structure analysis involves determining the arrangement of atoms within the molecule and the types of bonds between them. Techniques such as X-ray crystallography or nuclear magnetic resonance (NMR) spectroscopy are often used.

Chemical Reactions Analysis

This involves studying the reactions the compound undergoes, its reactivity, and the conditions under which these reactions occur.

Physical And Chemical Properties Analysis

This involves determining properties such as melting point, boiling point, solubility, density, and chemical stability.

Mechanism of Action

If the compound is biologically active, the mechanism of action refers to how it affects biological systems.

Safety and Hazards

This involves studying the compound’s toxicity, flammability, environmental impact, and precautions that should be taken while handling it.

Future Directions

Future directions could involve potential applications of the compound, areas of research that could be explored, and improvements that could be made in its synthesis.